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Compound of Interest

Compound Name: TT-Oad2

Cat. No.: B12416034

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the proper
disposal procedures for TT-Oad2, a non-peptide agonist of the glucagon-like peptide-1 (GLP-1)
receptor. Adherence to these protocols is critical for maintaining a safe research environment
and regulatory compliance.

Chemical and Physical Properties of TT-Oad2

A clear understanding of the chemical and physical properties of TT-Oad2 is the first step
toward safe handling and disposal. The following table summarizes key quantitative data for

this compound.
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Property

Value

Molecular Weight

929.75 g/mol [1]

856.841 g/mol (free base)[2]

893.30 g/mol (HCI salt)[3]

Molecular Formula

Cs0Ha9ClaN30s[1]

CsoHa7CI2N306 (free base)[2]

Cso0H4sClsN30s (HCI salt)

Appearance Solid, Off-white to yellow
Purity 99.77%
CAS Number 2382719-60-8

1246826-07-2 (free base)

ECso

5 nM for GLP-1 receptor

Storage and Handling

Proper storage is crucial to maintain the integrity of TT-Oad2 and ensure safety.

o Powder: Store at -20°C for up to 3 years.

 In solvent: Store at -80°C for up to 1 year.

» Shipping: Shipped at ambient temperature with blue ice.

Before handling, always don appropriate Personal Protective Equipment (PPE), including

safety goggles, a lab coat, and chemical-resistant gloves. All handling of lyophilized powders

and concentrated solutions should occur within a certified chemical fume hood to prevent

inhalation.

Step-by-Step Disposal Procedures
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As a GLP-1R agonist, the disposal of TT-Oad2 should follow established protocols for this
class of compounds to ensure safety and regulatory compliance. The waste should be
segregated at the point of generation into three primary streams: sharps, liquid, and solid
waste.

Experimental Protocol for Disposal

1. Waste Segregation:

o Sharps Waste: Includes needles, syringes, and any other contaminated items that can
puncture the skin.

e Liquid Waste: Consists of unused or expired TT-Oad2 solutions.
e Solid Waste: Includes contaminated vials, pipette tips, gloves, and lyophilized powder.
2. Sharps Disposal:

e Immediately after use, dispose of all sharps contaminated with TT-Oad2 in a designated,
puncture-resistant, and leak-proof sharps container.

e These containers must be clearly labeled with the biohazard symbol and as containing
pharmaceutical waste.

¢ Do not overfill sharps containers. Seal them when they are approximately three-quarters full
and follow institutional guidelines for final disposal.

3. Liquid Waste Disposal (Chemical Inactivation):
e Unused or expired TT-Oad2 solutions must be chemically inactivated before disposal.

e Hydrolysis with Sodium Hydroxide (NaOH): Add a concentrated solution of NaOH to the TT-
Oad2 solution to significantly raise the pH. This will catalyze the hydrolysis of the compound.
While specific concentrations and contact times may vary, treatment with a strong base is a
recognized method for degradation.

o After the recommended contact time for chemical inactivation, the neutralized liquid waste
can typically be poured down the drain with copious amounts of water, provided this is in
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accordance with local and institutional regulations. Always consult your institution's
Environmental Health and Safety (EHS) office for specific guidance.

4. Solid Waste Disposal:

o Contaminated Materials: All non-sharp solid waste that has come into contact with TT-Oad2,
such as empty vials, pipette tips, and contaminated gloves, should be placed in a designated
hazardous waste container. These containers must be clearly labeled as "Hazardous Waste -
Pharmaceutical" or as required by your institution.

e Unused Powder: Small quantities of expired or unused lyophilized TT-Oad2 powder should
first be dissolved in a suitable solvent (e.g., water or a buffer). This solution should then be
subjected to the chemical inactivation procedures outlined for liquid waste to ensure the
active compound is degraded before entering the solid waste stream.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of TT-Oad2.
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Caption: Workflow for the safe disposal of TT-Oad2 waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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